Cas no 1909305-00-5 (methyl 1,1-dioxo-1lambda6,4-thiazepane-6-carboxylate hydrochloride)

• Product Name: methyl 1,1-dioxo-1lambda6,4-thiazepane-6-carboxylate hydrochloride
• CAS No: 1909305-00-5
• MF: C₇H₁₄ClNO₄S
• MW: 243.70836019516
• MDL: MFCD29762908
• CID: 4628336
• PubChem ID: 121553642
• Update Time: 2025-10-28

methyl 1,1-dioxo-1lambda6,4-thiazepane-6-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1,1-dioxo-1lambda6,4-thiazepane-6-carboxylate hydrochloride

• MDL： MFCD29762908
• Inchi： 1S/C7H13NO4S.ClH/c1-12-7(9)6-4-8-2-3-13(10,11)5-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： PFIAZMLRIULCCR-UHFFFAOYSA-N
• SMILES： C(C1CNCCS(=O)(=O)C1)(=O)OC.Cl

Additional information on methyl 1,1-dioxo-1lambda6,4-thiazepane-6-carboxylate hydrochloride

Methyl 1,1-Dioxo-1λ⁶,4-Thiazepane-6-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 1,1-dioxo-1λ⁶,4-thiazepane-6-carboxylate hydrochloride, also known by its CAS number 1909305-00-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazepanes, which are seven-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazepane ring with a dioxo group at positions 1 and 2, a carboxylate group at position 6, and a methyl ester substituent. The hydrochloride salt form indicates that the compound exists in its protonated form due to the presence of acidic protons in the structure.

The synthesis of methyl 1,1-dioxo-1λ⁶,4-thiazepane-6-carboxylate hydrochloride involves a series of well-defined organic reactions. Typically, the starting material is a thiol or a related sulfur-containing compound. Through oxidation and cyclization steps, the thiazepane ring is formed. The introduction of the carboxylate group and subsequent esterification with methanol yield the final product. The hydrochloride salt is obtained by acidifying the neutral compound with hydrochloric acid.

Recent studies have highlighted the potential of methyl 1,1-dioxo-1λ⁶,4-thiazepane-6-carboxylate hydrochloride as a precursor for various bioactive molecules. Its unique structure makes it an attractive candidate for drug design due to its ability to form hydrogen bonds and its potential to interact with biological targets such as enzymes or receptors. Researchers have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, making it a promising lead compound for further drug development.

In addition to its pharmacological applications, methyl 1,1-dioxo-1λ⁶,4-thiazepane-6-carboxylate hydrochloride has shown versatility in organic synthesis. Its thiazepane ring serves as a versatile scaffold for constructing complex molecules with diverse functional groups. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for studying stereochemical effects in biological systems.

The stability and reactivity of methyl 1,1-dioxo-1λ⁶,4-thiazepane-6-carboxylate hydrochloride have been extensively studied under various conditions. Thermal analysis reveals that the compound is stable up to moderate temperatures but undergoes decomposition upon prolonged heating. In solution, it exhibits moderate solubility in polar solvents due to the presence of both hydrophilic and hydrophobic groups in its structure.

From an environmental perspective, methyl 1,1-dioxo-1λ⁶,4-thiazepane-6-carboxylate hydrochloride demonstrates biodegradability under aerobic conditions. Its breakdown products are primarily carbon dioxide and water, indicating that it poses minimal risk to aquatic ecosystems when properly managed. However, as with all chemicals, appropriate handling and disposal procedures should be followed to minimize environmental impact.

In conclusion, methyl 1,1-dioxo-1λ⁶,4-thiazepane-6-carboxylate hydrochloride (CAS No: 1909305-00-5) is a multifaceted compound with applications spanning organic synthesis and pharmacology. Its unique structural features make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As ongoing studies continue to uncover its potential uses and properties, this compound remains at the forefront of chemical innovation.